Cas no 6699-20-3 (Geranylgeranyl Pyrophosphate)

Geranylgeranyl pyrophosphate (GGPP) is a pivotal intermediate in the isoprenoid biosynthesis pathway, serving as a substrate for the production of diterpenes, carotenoids, and prenylated proteins. Its role in post-translational modification, particularly in the geranylgeranylation of small GTPases, underscores its importance in cellular signaling and membrane localization. GGPP is widely utilized in biochemical research for studying enzyme kinetics, lipid metabolism, and protein prenylation mechanisms. Its high purity and stability make it suitable for in vitro assays and synthetic biology applications. As a key precursor in terpenoid synthesis, GGPP is essential for exploring natural product biosynthesis and metabolic engineering in both academic and industrial settings.

Geranylgeranyl Pyrophosphate structure

Product Name:Geranylgeranyl Pyrophosphate

CAS No:6699-20-3

MF:C₂₀H₃₆O₇P₂

MW:450.443168640137

CID:509998

PubChem ID:447277

Update Time:2025-06-23

Geranylgeranyl Pyrophosphate Chemical and Physical Properties

Names and Identifiers

- Diphosphoric acid,P-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl] ester
- GERANYLGERANYL DIPHOSPHATE (GGPP)
- Geranylgeranyl pyrophosphate ammonium salt
- GERANYLGERANYL PYROPHOSPHATE AMMONIUM*200 UG VIAL
- 3,7,11,15-TETRAMETHYL-2,6,10,14-HEXADECATETRAENYL PYROPHOSPHATE AMMONIUM SALT
- nerylneryl pyrophosphate
- HY-126370
- all-trans-Geranylgeranyl pyrophosphate
- geranylgeranyl-diphosphate
- CS-0103077
- SCHEMBL155328
- CHEBI:48861
- trans-Geranylgeranyl pyrophosphate
- 2-trans,6-trans,10-trans-geranylgeranyl diphosphate
- Q774795
- Geranylgeranyl pyrophosphate
- Diphosphoric acid, mono[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl] ester
- DTXSID90863929
- 3,7,11,15-tetramethyl-2Z,6Z,10Z,14-hexadecatetraen-1-ol diphosphate
- AKOS027380256
- trans,trans,trans-Geranylgeranyl diphosphate
- all-trans-Geranylgeranyl diphosphate
- Geranylgeraniol diphosphate
- OINNEUNVOZHBOX-QIRCYJPOSA-N
- Geranylgeraniol pyrophosphate
- (E,E,E)-Geranylgeranyl diphosphate
- Diphosphoric acid, P-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl] ester
- UNII-N21T0D88LX
- phosphono [(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl] hydrogen phosphate
- LMPR0104010001
- NS00015126
- BRD-A14999564-001-01-0
- GTPL3052
- N21T0D88LX
- CHEMBL1229266
- (2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yltrihydrogendiphosphate
- geranylgeranyl-PP
- (2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl trihydrogen diphosphate
- phosphono 3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl hydrogen phosphate
- Geranylgeranyldiphosphat
- C00353
- 3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl trihydrogen diphosphate
- DIPHOSPHORIC ACID, P-((2E,6E,10E)-3,7,11,15-TETRAMETHYL-2,6,10,14-HEXADECATETRAEN-1-YL) ESTER
- 6699-20-3
- 2,6,10,14-Hexadecatetraen-1-ol, 3,7,11,15-tetramethyl-, trihydrogen pyrophosphate, (E,E,E)-
- GGPP
- all-trans-geranylgeranyl-PP
- Diphosphoric acid, mono((2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl) ester
- Diphosphoric acid, mono(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl) ester, (E,E,E)-
- GGDP
- geranylgaranyl pyrophosphate
- Geranylgeranyl diphosphate
- all-trans-geranyl-geranyl-pp
- trans,trans,trans-Geranylgeranyl pyrophosphate
- SCHEMBL155330
- DB07841
- 3,7,11,15-Tetramethyl-2,6,10,14-hexadecatetraenyl diphosphate
- CHEBI:15831
- 2-cis,6-trans,10-trans-geranylgeranyl diphosphate
- Geranylneryl diphosphate
- trans,trans,cis-Geranylgeranyl pyrophosphate
- trans,trans,cis-Geranylgeranyl diphosphate
- Geranylgeranyl Pyrophosphate
- Inchi： 1S/C20H36O7P2/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-26-29(24,25)27-28(21,22)23/h9,11,13,15H,6-8,10,12,14,16H2,1-5H3,(H,24,25)(H2,21,22,23)/b18-11+,19-13+,20-15+
- InChI Key： OINNEUNVOZHBOX-QIRCYJPOSA-N
- SMILES： P(=O)(O)(OP(=O)(O)O)OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

Exact Mass: 484.24700
Monoisotopic Mass: 501.273
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 13
Complexity: 691
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 125A^2
XLogP3: 4.4

Experimental Properties

Color/Form: Solid
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 584.1±60.0 °C at 760 mmHg
Flash Point: 11 °C
Refractive Index: 1.513
PSA: 138.57000
LogP: 7.98720
Vapor Pressure: 0.0±3.5 mmHg at 25°C

Geranylgeranyl Pyrophosphate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 1230 3
WGK Germany：1
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： 7-16-36/37-45
Hazardous Material Identification：
Risk Phrases：R11
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Geranylgeranyl Pyrophosphate Customs Data

HS CODE：35079090

Geranylgeranyl Pyrophosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G922189-200μg	Geranylgeranyl Pyrophosphate	6699-20-3	≥95% (TLC), ~1\xa0mg/mL in methanol: NH4OH (7:3)	200μg	￥3,450.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G924840-200μg	Geranylgeranyl Pyrophosphate	6699-20-3	98%	200μg	￥2,052.00	2022-01-10
TRC	G367753-1mg	Geranylgeranyl Pyrophosphate	6699-20-3		1mg	$150.00	2023-05-18
TRC	G367753-10mg	Geranylgeranyl Pyrophosphate	6699-20-3		10mg	$ 1200.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-200849-200µg	Geranylgeranylpyrophosphate triammonium salt,	6699-20-3	≥98%	200µg	￥602.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-200849-200 µg	Geranylgeranylpyrophosphate triammonium salt,	6699-20-3	≥98%	200µg	￥602.00	2023-07-10

Geranylgeranyl Pyrophosphate Related Literature

1. Terpenoid synthase structures: a so far incomplete view of complex catalysis

Yang Gao,Richard B. Honzatko,Reuben J. Peters Nat. Prod. Rep. 2012 29 1153
2. Plant (di)terpenoid evolution: from pigments to hormones and beyond

Zhibiao Wang,David R. Nelson,Juan Zhang,Xiangyuan Wan,Reuben J. Peters Nat. Prod. Rep. 2023 40 452
3. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

Jennifer Guerra-Bubb,Rodney Croteau,Robert M. Williams Nat. Prod. Rep. 2012 29 683
4. cis or trans with class II diterpene cyclases

Meirong Jia,Reuben J. Peters Org. Biomol. Chem. 2017 15 3158
5. Halimane diterpenoids: sources, structures, nomenclature and biological activities

Alejandro M. Roncero,Ignacio E. Tobal,Rosalina F. Moro,David Díez,Isidro S. Marcos Nat. Prod. Rep. 2018 35 955

Related Categories

Additional information on Geranylgeranyl Pyrophosphate

Research Update on Geranylgeranyl Pyrophosphate (GGPP) and Its Implications in Biomedical Applications

Geranylgeranyl pyrophosphate (GGPP, CAS: 6699-20-3) is a critical intermediate in the mevalonate pathway, serving as a substrate for protein prenylation and the biosynthesis of key biomolecules such as ubiquinone and dolichols. Recent studies have highlighted its multifaceted roles in cellular signaling, cancer metabolism, and immune regulation, making it a focal point for therapeutic development. This research briefing synthesizes the latest findings (2022-2023) on GGPP's mechanistic insights and emerging applications.

A landmark study published in Nature Chemical Biology (2023) utilized cryo-EM to resolve the structure of human GGPP synthase (GGPPS), revealing allosteric binding sites for 6699-20-3 that could be targeted to modulate enzymatic activity. This structural breakthrough enables rational design of inhibitors for cancers driven by Ras pathway hyperactivity, where GGPP-dependent prenylation is dysregulated. Parallel work in Cell Metabolism demonstrated that GGPP accumulation in tumor-associated macrophages promotes immunosuppression via STAT3 activation, suggesting dual therapeutic strategies combining GGPPS inhibition with immunotherapy.

Innovative detection methodologies have advanced GGPP research. A 2022 Analytical Chemistry paper detailed a mass spectrometry-based assay with femtogram sensitivity for tracking intracellular GGPP dynamics, while a separate team developed fluorescent GGPP analogs (J. Am. Chem. Soc., 2023) to visualize protein prenylation in live cells. These tools are accelerating drug discovery efforts, particularly for bone disorders - recent preclinical data show that GGPP supplementation reverses osteoclast hyperactivation in rodent models of osteoporosis (Science Translational Medicine, Jan 2023).

The therapeutic landscape is evolving with three clinical-stage GGPPS inhibitors currently under evaluation. Phase Ib results for lead compound GGTI-2418 (Endo Pharmaceuticals) demonstrated 40% reduction in GGPP levels in solid tumors with manageable toxicity. Meanwhile, academic groups are exploring GGPP's role in neurodegenerative diseases; a PNAS study (March 2023) linked GGPP depletion to improved autophagy flux in Alzheimer's models, though compensatory mechanisms remain a challenge.

Future directions center on overcoming metabolic compensation in GGPP-targeted therapies and developing tissue-specific delivery systems. The identification of 6699-20-3 as a potential biomarker for therapy response in KRAS-mutant cancers (Cancer Research, 2023) and its newly discovered immunomodulatory effects position GGPP pathway modulation as a promising frontier in precision medicine. Ongoing research is expected to clarify dosage optimization between cytostatic and cytotoxic effects, particularly in combination regimens.